Cas no 2034455-88-2 (N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide)

• Product Name: N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide
• CAS No: 2034455-88-2
• MF: C₁₃H₁₅NO₃S₂
• MW: 297.393100976944
• CID: 5376653
• Update Time: 2025-10-30

N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-thiophen-3-ylpropyl)benzenesulfonamide
• N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide

• Inchi： 1S/C13H15NO3S2/c15-13(11-7-9-18-10-11)6-8-14-19(16,17)12-4-2-1-3-5-12/h1-5,7,9-10,13-15H,6,8H2
• InChI Key： GHNMMYWYTOHXRZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(O)C2C=CSC=2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide

Comprehensive Overview of N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide (CAS No. 2034455-88-2)

N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide (CAS No. 2034455-88-2) is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a hydroxypropyl moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the benzenesulfonamide group enhances its bioactivity, making it a promising candidate for targeting specific enzymes or receptors.

In recent years, researchers have focused on sulfonamide-based compounds for their versatility in medicinal chemistry. The thiophene ring, a common heterocycle in bioactive molecules, contributes to the compound's ability to interact with biological systems. The hydroxypropyl linker adds solubility and flexibility, which are critical for optimizing pharmacokinetic properties. These features make N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide a subject of interest in the design of novel therapeutics.

The synthesis of CAS No. 2034455-88-2 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Researchers often explore its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapy.

From an industrial perspective, the demand for sulfonamide derivatives has risen due to their role in developing small-molecule drugs. The compound's thiophene moiety is particularly valued for its electronic properties, which can enhance binding affinity in drug-receptor interactions. This aligns with the growing focus on structure-activity relationship (SAR) studies in drug design.

Environmental and safety considerations are also paramount when handling N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide. While it is not classified as hazardous, proper laboratory practices should be followed to ensure safe usage. The compound's stability under various conditions is a key area of investigation, especially for long-term storage and formulation.

In the context of AI-driven drug discovery, CAS No. 2034455-88-2 has been included in virtual screening libraries to identify potential leads for diseases like cancer and metabolic disorders. The integration of machine learning and computational chemistry has accelerated the exploration of its pharmacological properties, reflecting the intersection of technology and life sciences.

Future research directions may include optimizing the compound's bioavailability and selectivity. The hydroxypropyl group offers opportunities for derivatization, enabling the creation of analogs with improved efficacy. As the pharmaceutical industry shifts toward personalized medicine, compounds like N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide will play a pivotal role in addressing unmet medical needs.

In summary, N-[3-hydroxy-3-(thiophen-3-yl)propyl]benzenesulfonamide (CAS No. 2034455-88-2) represents a compelling example of modern medicinal chemistry. Its structural features and potential applications make it a valuable asset for researchers and industries alike. Continued exploration of its properties will undoubtedly contribute to advancements in healthcare and biotechnology.